N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2,4-difluorobenzyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[(2,4-difluorophenyl)methyl]oxamide
• InChI: InChI=1S/C17H20F2N2O2/c18-14-7-6-13(15(19)10-14)11-21-17(23)16(22)20-9-8-12-4-2-1-3-5-12/h4,6-7,10H,1-3,5,8-9,11H2,(H,20,22)(H,21,23)
• InChI Key: CGXLVPSFIYVANE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NCC2=C(C=C(C=C2)F)F
• Molecular Formula: C17H20F2N2O2
• Molecular Weight: 322.35 g/mol

Description

N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2,4-difluorobenzyl)oxalamide, also known as CED3, is a novel small molecule that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the oxalamide family of compounds and has been shown to possess unique biochemical and physiological properties.

Scientific Research Applications

Novel Insecticides

Research on flubendiamide, a compound with a unique chemical structure including novel substituents similar in complexity to the target compound, has shown extremely strong insecticidal activity especially against lepidopterous pests. Flubendiamide's novel mode of action and safety for non-target organisms suggest potential applications for related structures in pest management programs (Tohnishi et al., 2005).

Photochemistry

Studies on 3,5-dimethoxybenzyl compounds, which share a complexity in structure with the target compound, have explored their photochemical properties. These studies provide insights into the behavior of such compounds under light exposure, suggesting applications in developing light-sensitive materials or chemical triggers (DeCosta et al., 2000).

Synthetic Chemistry

Research on cyclic dipeptidyl ureas and oxalamide-based carbenes has expanded the toolkit for synthetic chemists, offering new routes to synthesizing complex molecules. These studies indicate potential applications in the synthesis of novel organic compounds, pharmaceuticals, and materials with specific functions (Sañudo et al., 2006), (Braun et al., 2012).

Catalysis

The development of symmetric imino-N-heterocyclic carbene Co(III) complexes and studies on their use in catalytic conversion highlight potential applications in catalysis, including the transformation of alkenes into valuable chemical products. These insights can guide the design of catalysts for efficient and selective chemical reactions (Abubakar et al., 2020).